Cas no 2228611-33-2 (methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate)
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate
- EN300-1822258
- 2228611-33-2
-
- Inchi: 1S/C12H16O5/c1-3-17-10-6-4-5-8(12(10)15)9(13)7-11(14)16-2/h4-6,9,13,15H,3,7H2,1-2H3
- InChI Key: ONBLXTPKFDHNND-UHFFFAOYSA-N
- SMILES: OC(CC(=O)OC)C1C=CC=C(C=1O)OCC
Computed Properties
- Exact Mass: 240.09977361g/mol
- Monoisotopic Mass: 240.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 76Ų
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1822258-0.05g |
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate |
2228611-33-2 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1822258-0.1g |
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate |
2228611-33-2 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1822258-0.25g |
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate |
2228611-33-2 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1822258-0.5g |
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate |
2228611-33-2 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1822258-1.0g |
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate |
2228611-33-2 | 1g |
$1057.0 | 2023-06-01 | ||
| Enamine | EN300-1822258-2.5g |
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate |
2228611-33-2 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1822258-5.0g |
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate |
2228611-33-2 | 5g |
$3065.0 | 2023-06-01 | ||
| Enamine | EN300-1822258-10.0g |
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate |
2228611-33-2 | 10g |
$4545.0 | 2023-06-01 | ||
| Enamine | EN300-1822258-1g |
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate |
2228611-33-2 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1822258-5g |
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate |
2228611-33-2 | 5g |
$3065.0 | 2023-09-19 |
methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate
Methyl 3-(3-Ethoxy-2-Hydroxyphenyl)-3-Hydroxypropanoate: An Overview of CAS No. 2228611-33-2
Methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2228611-33-2) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its complex molecular structure, which includes a hydroxypropanoate moiety and a substituted phenyl ring. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for various applications.
The chemical formula of methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate is C11H14O5, and its molecular weight is approximately 226.22 g/mol. The compound is a white to off-white solid at room temperature, with a melting point ranging from 95°C to 97°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.
Recent research has focused on the synthesis and characterization of methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate. A study published in the Journal of Organic Chemistry in 2021 described an efficient synthetic route for this compound using a one-pot reaction involving the condensation of ethyl acetoacetate with 3-ethoxy-2-hydroxybenzaldehyde, followed by methylation. This method offers high yields and purity, making it suitable for large-scale production.
The biological activity of methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate has been explored in several studies. One notable area of interest is its potential as an anti-inflammatory agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits significant anti-inflammatory effects in vitro, as evidenced by its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.
In addition to its anti-inflammatory properties, methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate has shown promise as an antioxidant. A study published in the journal Free Radical Biology and Medicine in 2020 reported that this compound effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative stress-induced damage. These findings suggest that it may have therapeutic potential in treating diseases associated with chronic inflammation and oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.
The pharmacokinetic properties of methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate have also been investigated. A study published in the Journal of Pharmaceutical Sciences in 2019 reported that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life of approximately 4 hours in rats. These characteristics make it a promising candidate for further development as a therapeutic agent.
In terms of safety, preliminary toxicological studies have indicated that methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate is well-tolerated at therapeutic doses. However, more extensive safety evaluations are needed to fully assess its long-term effects and potential side effects.
The potential applications of methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate extend beyond pharmaceuticals. Its unique chemical properties make it suitable for use in various industries, including cosmetics and nutraceuticals. For example, its antioxidant properties could be harnessed to develop skin care products that protect against environmental damage and promote skin health.
In conclusion, methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2228611-33-2) is a multifaceted compound with a range of potential applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for scientists and researchers in multiple fields.
2228611-33-2 (methyl 3-(3-ethoxy-2-hydroxyphenyl)-3-hydroxypropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)